Cas no 1864014-21-0 ((azetidin-3-yl)(pyridin-4-yl)methanol)
(azetidin-3-yl)(pyridin-4-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinemethanol, α-3-azetidinyl-
- EN300-243162
- (azetidin-3-yl)(pyridin-4-yl)methanol
- 1864014-21-0
-
- MDL: MFCD29034830
- Inchi: 1S/C9H12N2O/c12-9(8-5-11-6-8)7-1-3-10-4-2-7/h1-4,8-9,11-12H,5-6H2
- InChI Key: QIYXNYLNODTWQR-UHFFFAOYSA-N
- SMILES: OC(C1C=CN=CC=1)C1CNC1
Computed Properties
- Exact Mass: 164.094963011g/mol
- Monoisotopic Mass: 164.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 45.2Ų
Experimental Properties
- Density: 1.200±0.06 g/cm3(Predicted)
- Boiling Point: 331.0±17.0 °C(Predicted)
- pka: 13.09±0.20(Predicted)
(azetidin-3-yl)(pyridin-4-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1555761-1g |
Azetidin-3-yl(pyridin-4-yl)methanol |
1864014-21-0 | 98% | 1g |
¥6098 | 2023-04-09 | |
| Enamine | EN300-243162-0.05g |
(azetidin-3-yl)(pyridin-4-yl)methanol |
1864014-21-0 | 95% | 0.05g |
$888.0 | 2024-06-19 | |
| Enamine | EN300-243162-0.1g |
(azetidin-3-yl)(pyridin-4-yl)methanol |
1864014-21-0 | 95% | 0.1g |
$930.0 | 2024-06-19 | |
| Enamine | EN300-243162-0.25g |
(azetidin-3-yl)(pyridin-4-yl)methanol |
1864014-21-0 | 95% | 0.25g |
$972.0 | 2024-06-19 | |
| Enamine | EN300-243162-0.5g |
(azetidin-3-yl)(pyridin-4-yl)methanol |
1864014-21-0 | 95% | 0.5g |
$1014.0 | 2024-06-19 | |
| Enamine | EN300-243162-1.0g |
(azetidin-3-yl)(pyridin-4-yl)methanol |
1864014-21-0 | 95% | 1.0g |
$1057.0 | 2024-06-19 | |
| Enamine | EN300-243162-2.5g |
(azetidin-3-yl)(pyridin-4-yl)methanol |
1864014-21-0 | 95% | 2.5g |
$2071.0 | 2024-06-19 | |
| Enamine | EN300-243162-5.0g |
(azetidin-3-yl)(pyridin-4-yl)methanol |
1864014-21-0 | 95% | 5.0g |
$3065.0 | 2024-06-19 | |
| Enamine | EN300-243162-10.0g |
(azetidin-3-yl)(pyridin-4-yl)methanol |
1864014-21-0 | 95% | 10.0g |
$4545.0 | 2024-06-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2511-1G |
(azetidin-3-yl)(pyridin-4-yl)methanol |
1864014-21-0 | 95% | 1g |
¥ 3,049.00 | 2023-04-14 |
(azetidin-3-yl)(pyridin-4-yl)methanol Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on (azetidin-3-yl)(pyridin-4-yl)methanol
Comprehensive Overview of (azetidin-3-yl)(pyridin-4-yl)methanol (CAS No. 1864014-21-0): Structure, Applications, and Research Insights
The compound (azetidin-3-yl)(pyridin-4-yl)methanol (CAS No. 1864014-21-0) is a structurally unique small molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines an azetidine ring, a four-membered nitrogen-containing heterocycle, with a pyridine moiety, a six-membered aromatic ring featuring a nitrogen atom. This hybrid structure endows the compound with versatile properties, making it a valuable intermediate in drug discovery and material science. Researchers are particularly interested in its potential as a pharmacophore due to its ability to modulate biological targets, such as enzymes and receptors, through hydrogen bonding and π-π stacking interactions.
In recent years, the demand for heterocyclic compounds like (azetidin-3-yl)(pyridin-4-yl)methanol has surged, driven by their applications in developing kinase inhibitors and GPCR modulators. These targets are critical in treating diseases such as cancer, inflammation, and neurological disorders. The compound's azetidine ring, known for its conformational rigidity, enhances binding affinity, while the pyridine group improves solubility and bioavailability. Such features align with the current trend of designing fragment-based drug discovery (FBDD) candidates, where small molecules serve as building blocks for larger therapeutics.
From a synthetic chemistry perspective, CAS No. 1864014-21-0 exemplifies the growing interest in stereoselective synthesis. The chiral center at the methanol bridge offers opportunities for enantioselective catalysis, a hot topic in green chemistry. Researchers are exploring sustainable methods, such as organocatalysis and biocatalysis, to produce this compound efficiently. These approaches address the pharmaceutical industry's need for cost-effective and eco-friendly manufacturing processes, a priority highlighted in recent ESG (Environmental, Social, and Governance) initiatives.
The compound's physicochemical properties, including logP, pKa, and polar surface area, make it a promising candidate for central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier (BBB) has sparked investigations into its role in treating neurodegenerative diseases like Alzheimer's and Parkinson's. This aligns with the surge in public interest around brain health and neuroprotection, as evidenced by trending searches on platforms like Google Scholar and PubMed.
Beyond therapeutics, (azetidin-3-yl)(pyridin-4-yl)methanol is being studied in material science for its potential in designing metal-organic frameworks (MOFs) and supramolecular assemblies. Its dual functionality (azetidine and pyridine) allows it to act as a ligand for transition metals, enabling applications in catalysis and sensing. This interdisciplinary relevance underscores its value in addressing global challenges, such as carbon capture and renewable energy storage, topics dominating scientific discourse.
In summary, CAS No. 1864014-21-0 represents a nexus of innovation across multiple fields. Its structural elegance, combined with its adaptability to cutting-edge research trends, positions it as a compound of enduring significance. As the scientific community continues to explore its potential, this molecule is poised to contribute to breakthroughs in both life sciences and advanced materials.
1864014-21-0 ((azetidin-3-yl)(pyridin-4-yl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)